Cas no 64567-60-8 (Thalidomide-5-OH)

• Product Name: Thalidomide-5-OH
• CAS No: 64567-60-8
• MF: C₁₃H₁₀N₂O₅
• MW: 274.22890329361
• CID: 510508
• PubChem ID: 5743568
• Update Time: 2025-06-11

Thalidomide-5-OH Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione,2-(2,6-dioxo-3-piperidinyl)-5-hydroxy-
• 2-(2,6-dioxopiperidin-3-yl)-5-hydroxyisoindole-1,3-dione
• Thalidomide-5-OH
• 2-(2,6-dioxopiperidin-3-yl)-5-hydroxyisoindoline-1,3-dione
• MFCD24386541
• 2-(2,6-dioxopiperidin-3-yl)-5-hydroxy-2,3-dihydro-1H-isoindole-1,3-dione
• EX-A3036
• 5-HYDROXY THALIDOMIDE, (+/-)-
• BDBM50614094
• 5-HYDROXY THALIDOMIDE
• 5-Hydroxy-2-(6-hydroxy-2-oxo-2,3,4,5-tetrahydropyridin-3-yl)-1H-isoindole-1,3(2H)-dione
• 2-[(3R)-2,6-dioxo-3-piperidyl]-5-hydroxy-isoindoline-1,3-dione
• 172333-29-8
• alpha-N-(4-Hydroxyphthalimido)-glutarimide
• 250384-12-4
• 2-[(3S)-2,6-dioxo-3-piperidyl]-5-hydroxy-isoindoline-1,3-dione
• EN300-7564045
• (+/-)-Hydroxythalidomide
• SY233785
• 2-(2,6-Dioxo-3-piperidyl)-5-hydroxy-isoindoline-1,3-dione
• TQP0426
• HY-23095
• AT13473
• 5-hydroxythalidomide
• CHEBI:168639
• DTXSID40983186
• AKOS040759765
• 2-(2,6-Dioxo-3-piperidinyl)-5-hydroxy-1,3-isoindolinedione
• CS-0044368
• SCHEMBL15559573
• BCP33978
• DS-022389
• UNII-29V976C3CJ
• 29V976C3CJ
• Z2508933762
• 64567-60-8
• 1H-Isoindole-1,3(2H)-dione, 2-(2,6-dioxo-3-piperidinyl)-5-hydroxy-
• Thalidomide-5'-OH
• Q27254447
• PHTHALIMIDE, N-(2,6-DIOXO-3-PIPERIDYL)-4-HYDROXY-
• BP-24501
• CHEMBL182442
• Thalidomide-5-OH?

• Inchi： 1S/C13H10N2O5/c16-6-1-2-7-8(5-6)13(20)15(12(7)19)9-3-4-10(17)14-11(9)18/h1-2,5,9,16H,3-4H2,(H,14,17,18)
• InChI Key： LJBQRRQTZUJWRC-UHFFFAOYSA-N
• SMILES： O=C1C(CCC(N1)=O)N1C(C2C=CC(=CC=2C1=O)O)=O

Computed Properties

• Exact Mass: 274.059
• Monoisotopic Mass: 274.058971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 104

Experimental Properties

• Density: 1.611
• Boiling Point: 600°Cat760mmHg
• Flash Point: 316.7°C
• Refractive Index: 1.679
• PSA: 103.78

Additional information on Thalidomide-5-OH

Thalidomide-5-OH: A Comprehensive Overview of CAS No. 64567-60-8

Thalidomide-5-OH, with the chemical abstract service (CAS) number 64567-60-8, is a significant derivative of thalidomide, a compound that has garnered considerable attention in the fields of medicinal chemistry and pharmacology. This article delves into the chemical structure, biological activity, and potential therapeutic applications of Thalidomide-5-OH, drawing on the latest research findings to provide a comprehensive and up-to-date overview.

Chemical Structure and Synthesis: Thalidomide-5-OH is a hydroxylated derivative of thalidomide, characterized by the presence of a hydroxyl group at the 5-position of the phthalimide ring. The chemical structure of thalidomide is 1-(3-(dimethylamino)propyl)-1H-phthalazin-2-one, and the addition of the hydroxyl group at the 5-position significantly alters its physicochemical properties. The synthesis of Thalidomide-5-OH typically involves a multi-step process, including the selective hydroxylation of thalidomide. Recent advancements in green chemistry have led to more environmentally friendly and efficient methods for synthesizing this compound, which is crucial for large-scale production and pharmaceutical applications.

Biological Activity and Mechanism of Action: Thalidomide itself has been extensively studied for its immunomodulatory, anti-inflammatory, and anti-angiogenic properties. These activities are primarily mediated through its interactions with cereblon (CRBN), an E3 ubiquitin ligase that targets specific proteins for degradation. The introduction of the hydroxyl group in Thalidomide-5-OH enhances its binding affinity to CRBN, leading to more potent biological effects. Recent studies have shown that Thalidomide-5-OH can effectively inhibit tumor necrosis factor-alpha (TNF-α) production and reduce vascular endothelial growth factor (VEGF) levels, making it a promising candidate for treating inflammatory and angiogenesis-related diseases.

Clinical Applications and Therapeutic Potential: Thalidomide has been approved for the treatment of multiple myeloma and leprosy-related complications. However, its use has been limited due to severe teratogenic effects observed during pregnancy. The development of safer derivatives like Thalidomide-5-OH aims to retain the therapeutic benefits while minimizing adverse effects. Preclinical studies have demonstrated that Thalidomide-5-OH exhibits reduced teratogenicity compared to thalidomide, making it a more viable option for clinical use. Additionally, ongoing clinical trials are exploring its efficacy in treating conditions such as rheumatoid arthritis, Crohn's disease, and certain types of cancer.

Safety and Toxicology: The safety profile of Thalidomide-5-OH is an essential consideration for its potential therapeutic applications. Extensive toxicological studies have been conducted to evaluate its effects on various organ systems. Results from these studies indicate that Thalidomide-5-OH has a favorable safety profile at therapeutic doses, with minimal side effects observed in animal models. However, further research is needed to fully understand its long-term safety in humans.

Current Research Trends and Future Directions: The field of thalidomide derivatives continues to evolve rapidly, driven by advances in medicinal chemistry and drug discovery technologies. Recent research has focused on optimizing the pharmacokinetic properties of Thalidomide-5-OH, such as improving its solubility and bioavailability. Additionally, efforts are underway to develop combination therapies that leverage the unique properties of Thalidomide-5-OH strong>. For instance, combining it with other immunomodulatory agents or targeted therapies may enhance its therapeutic efficacy while reducing side effects.

Conclusion: Thalidomide-5-OH (CAS No. 64567-60-8) represents a significant advancement in the development of thalidomide derivatives with enhanced therapeutic potential and improved safety profiles. Its unique chemical structure and biological activities make it a promising candidate for treating various inflammatory and angiogenesis-related diseases. As research in this area continues to progress, it is anticipated that Thalidomide-5-OH strong> will play an increasingly important role in modern medicine.